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Compound of Interest

Compound Name: t-Butyl trifluoroacetate

Cat. No.: B1266212 Get Quote

An In-depth Technical Review for Scientists and Drug Development Professionals

t-Butyl trifluoroacetate is a versatile reagent and building block in organic synthesis,

frequently utilized in the development of novel pharmaceutical compounds. Its unique

properties, however, necessitate a thorough understanding of its hazard profile and the

implementation of rigorous safety protocols. This technical guide provides a comprehensive

overview of the safety data for t-butyl trifluoroacetate, including its physicochemical

properties, toxicological profile, and essential handling procedures, to ensure its safe and

effective use in a research and development setting.

Core Safety and Physical Properties
t-Butyl trifluoroacetate is classified as a flammable liquid.[1][2] Appropriate precautions must

be taken to avoid sources of ignition and to ensure proper storage and handling. The following

tables summarize the key quantitative data available for this compound.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 400-52-2 [1][2][3]

Molecular Formula C₆H₉F₃O₂ [2][3]

Molecular Weight 170.13 g/mol [3]

Appearance Colorless Liquid Sigma-Aldrich

Density 1.089 g/cm³ Sigma-Aldrich

Vapor Pressure 76.8 mmHg at 25°C ChemicalBook

Table 2: Hazard Identification and Classification
Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable Liquid,

Category 3
GHS02 (Flame) Warning

H226: Flammable

liquid and vapour[1][2]

Toxicological and Ecotoxicological Data
Detailed quantitative toxicological data, such as LD50 and LC50 values for t-butyl
trifluoroacetate, are not readily available in the public domain. However, information on the

toxicity of trifluoroacetic acid (TFA), a related compound, indicates low potential for acute

toxicity.[4] The liver has been identified as the primary target organ in repeated dose studies

with TFA in rats.[4] It is crucial for researchers to handle t-butyl trifluoroacetate with care,

assuming it may have uncharacterized toxicological properties.

Similarly, specific ecotoxicity data for t-butyl trifluoroacetate is limited. It is advised to prevent

its release into the environment, as its impact on aquatic and terrestrial organisms has not

been fully elucidated.

Experimental Protocols
While the specific experimental protocols for determining the safety data of t-butyl
trifluoroacetate are not provided in the available safety data sheets, standardized methods

are employed for such evaluations.
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Determination of Flash Point
The flash point of a flammable liquid is a critical safety parameter. Standardized methods for its

determination include the Tag Closed Cup Tester (ASTM D56) for low-viscosity liquids and the

Pensky-Martens Closed Cup Tester (ASTM D93) for liquids with higher viscosity or a tendency

to form a surface film.[5]

General Methodology (Closed Cup):

A specified volume of the sample is placed in the test cup of the apparatus.

The sample is heated at a slow, constant rate.

An ignition source (a small flame) is periodically applied to the vapor space above the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite momentarily.[5]

Safe Handling and Emergency Procedures
A systematic approach to handling t-butyl trifluoroacetate is paramount to ensure laboratory

safety. The following diagram outlines the logical workflow for safe use, from preparation to

emergency response.
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Safe Handling and Emergency Workflow for t-Butyl Trifluoroacetate

Preparation

Handling and Storage

Emergency Procedures

Fire Response Spill Response
Exposure Response

Review SDS

Don Personal Protective
Equipment (PPE)

Ensure Proper Ventilation
(Fume Hood)

Ground and bond container
and receiving equipment

Store in a cool, dry,
well-ventilated area

Use non-sparking tools Keep container tightly closed

Fire

Use dry chemical, CO2,
or alcohol-resistant foam

Wear self-contained
breathing apparatus

Spill

Remove ignition sources

Personal Exposure

Inhalation:
Move to fresh air

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for 15 mins

Ingestion:
Do NOT induce vomiting.
Seek medical attention.

Ventilate area

Contain spill with
inert absorbent material
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Hazard Prevention and First Aid for t-Butyl Trifluoroacetate

Prevention

First Aid Response

Keep away from
ignition sources

t-Butyl
Trifluoroacetate

Use in well-ventilated area Wear appropriate PPE Ground equipment

Skin Contact:
Rinse with water

Eye Contact:
Flush with water

Inhalation:
Move to fresh air

Ingestion:
Seek immediate
medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. Page loading... [guidechem.com]

3. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1266212?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266212?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/t-butyl-trifluoroacetate.pdf
https://www.guidechem.com/encyclopedia/t-butyl-trifluoroacetate-dic203682.html
https://www.scbt.com/p/t-butyl-trifluoroacetate-400-52-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Mammalian toxicity of trifluoroacetate and assessment of human health risks due to
environmental exposures - PubMed [pubmed.ncbi.nlm.nih.gov]

5. delltech.com [delltech.com]

To cite this document: BenchChem. [t-Butyl Trifluoroacetate: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266212#t-butyl-trifluoroacetate-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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